Cas no 473733-45-8 (a-ethyl-3-Furanmethanamine)

• Product Name: a-ethyl-3-Furanmethanamine
• CAS No: 473733-45-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 2084227
• PubChem ID: 58736207
• Update Time: 2025-07-28

a-ethyl-3-Furanmethanamine Chemical and Physical Properties

Names and Identifiers

• a-ethyl-3-Furanmethanamine
• N16720
• 473733-45-8
• SCHEMBL2244613
• 1-(furan-3-yl)propan-1-amine
• AKOS013264475

• Inchi： 1S/C7H11NO/c1-2-7(8)6-3-4-9-5-6/h3-5,7H,2,8H2,1H3
• InChI Key： OSAFTHIOPIVQPO-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(CC)N

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on a-ethyl-3-Furanmethanamine

Research Brief on 473733-45-8 and a-ethyl-3-Furanmethanamine: Recent Advances and Applications

The chemical compound with the CAS number 473733-45-8, also known as a-ethyl-3-Furanmethanamine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its furan ring and ethylamine substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. This research brief aims to summarize the latest findings related to 473733-45-8 and a-ethyl-3-Furanmethanamine, highlighting their synthesis, biological activity, and potential clinical applications.

One of the most notable advancements in the study of 473733-45-8 is its role in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that a-ethyl-3-Furanmethanamine serves as a key intermediate in the production of serotonin receptor modulators. The researchers utilized a multi-step synthetic route to derivatize the furan ring, resulting in compounds with high affinity for 5-HT2A and 5-HT2C receptors. These findings suggest that 473733-45-8 could be instrumental in the development of new treatments for psychiatric disorders such as depression and schizophrenia.

In addition to its applications in CNS drug development, a-ethyl-3-Furanmethanamine has shown promise in antimicrobial research. A recent study in Antimicrobial Agents and Chemotherapy reported that derivatives of 473733-45-8 exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that is less prone to resistance development. These results underscore the potential of 473733-45-8 as a scaffold for designing next-generation antibiotics.

Pharmacokinetic studies of a-ethyl-3-Furanmethanamine have also provided valuable insights. Research conducted in 2024 revealed that the compound has favorable absorption and distribution profiles in rodent models, with moderate plasma protein binding and good blood-brain barrier penetration. These properties are particularly advantageous for CNS-targeted therapies. However, the study also noted that further optimization is needed to improve metabolic stability and reduce potential hepatotoxicity, which are common challenges in furan-containing compounds.

Beyond its therapeutic potential, 473733-45-8 has been investigated for its utility in chemical biology tools. A recent publication in ACS Chemical Biology described the use of a-ethyl-3-Furanmethanamine as a fluorescent probe for imaging studies. The furan ring's inherent fluorescence properties, combined with the amine group's reactivity, allow for selective labeling of cellular targets. This application opens new avenues for studying molecular interactions in live cells and could facilitate high-throughput screening of drug candidates.

Despite these promising developments, challenges remain in the widespread application of 473733-45-8. Issues such as scalability of synthesis, potential toxicity of furan derivatives, and intellectual property considerations must be addressed. Ongoing research is focusing on developing greener synthetic routes and exploring structural modifications to enhance safety profiles. Collaborative efforts between academia and industry will be crucial to translate these findings into clinically viable products.

In conclusion, the compound 473733-45-8 (a-ethyl-3-Furanmethanamine) represents a versatile and pharmacologically relevant scaffold with applications spanning drug discovery, antimicrobial development, and chemical biology tools. Recent studies have elucidated its synthetic utility, biological activities, and pharmacokinetic properties, paving the way for future therapeutic innovations. As research in this area continues to evolve, 473733-45-8 is poised to play an increasingly important role in addressing unmet medical needs across multiple disease areas.